6-Propyl-2-(2-tosylacetamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride

• IUPAC Name: 2-[[2-(4-methylphenyl)sulfonylacetyl]amino]-6-propyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride
• InChI: InChI=1S/C20H25N3O4S2.ClH/c1-3-9-23-10-8-15-16(11-23)28-20(18(15)19(21)25)22-17(24)12-29(26,27)14-6-4-13(2)5-7-14;/h4-7H,3,8-12H2,1-2H3,(H2,21,25)(H,22,24);1H
• InChI Key: VZRDTMRAKLEPFV-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)CS(=O)(=O)C3=CC=C(C=C3)C.Cl
• Molecular Formula: C20H26ClN3O4S2
• Molecular Weight: 472.0 g/mol

Description

6-Propyl-2-(2-tosylacetamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride is a useful research compound. Its molecular formula is C20H26ClN3O4S2 and its molecular weight is 472.02. The purity is usually 95%.
BenchChem offers high-quality 6-Propyl-2-(2-tosylacetamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-Propyl-2-(2-tosylacetamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

The compound serves as a versatile starting material for synthesizing a wide range of heterocyclic derivatives. For instance, research has demonstrated its application in the synthesis of pyrido[3′,2′:4,5]thieno[3,2-d]pyrimidines, pyrido[3″,2″:4′,5′]thieno[3′,2′:4,5]pyrimido[l,6-a]benzimidazoles, and related fused systems with significant pharmacological properties (Bakhite, Al‐Sehemi, & Yamada, 2005). These compounds exhibit a wide range of biological activities, including antimicrobial effects, highlighting their potential in developing new therapeutic agents.

Antimicrobial Activity

The synthesized heterocyclic compounds derived from such precursors have been evaluated for their antimicrobial activities. A study found that new pyrimidinone and oxazinone derivatives fused with thiophene rings exhibited good antibacterial and antifungal activities, comparable to standard drugs like streptomycin and fusidic acid (Hossan, Abu-Melha, Al-Omar, & Amr, 2012). This suggests the potential of these compounds in addressing drug-resistant microbial infections.